Cas no 1823389-37-2 (2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine
• CAS No: 1823389-37-2
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 5057598
• PubChem ID: 126843888
• Update Time: 2025-11-01

2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-fluorophenyl)-2-fluoroethan-1-amine
• 2-(2-bromo-5-fluorophenyl)-2-fluoroethanamine
• 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine

• Inchi： 1S/C8H8BrF2N/c9-7-2-1-5(10)3-6(7)8(11)4-12/h1-3,8H,4,12H2
• InChI Key： IEHIDIUQFVXZCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2
• Topological Polar Surface Area: 26

Additional information on 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine

Chemical Compound: 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1823389-37-2)

The compound 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine, identified by the CAS registry number CAS No. 1823389-37-2, is a highly specialized organic molecule with significant applications in modern chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine atom, and an amine group, making it a valuable component in various chemical reactions and drug development processes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as Suzuki coupling and nucleophilic substitution reactions. These methods have not only improved the yield of the synthesis process but also enhanced the purity of the final product, which is critical for its application in sensitive biological systems.

One of the most promising areas of research involving 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine is its role in drug discovery. The compound's ability to act as a versatile building block in medicinal chemistry has been extensively explored. For instance, studies have shown that this compound can serve as a precursor for designing novel kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent research has highlighted its ability to enhance the efficiency of OLEDs by improving charge transport properties, which could lead to more energy-efficient display technologies.

The structural integrity of 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine is further enhanced by its fluorinated aromatic ring system, which provides stability under harsh chemical conditions. This feature makes it an ideal candidate for use in extreme environments, such as high-pressure chemical reactions or high-temperature industrial processes.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods have been subjects of recent studies. Researchers have developed greener synthetic pathways that minimize waste production and reduce the environmental footprint of manufacturing this compound. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, 2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1823389-37-) stands as a testament to the ingenuity of modern chemical science. Its diverse applications across pharmacology, materials science, and environmental chemistry underscore its importance as a multifaceted tool for innovation. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping the future of these disciplines.